methyl O-(2-acetamido-2-deoxy-beta-glucopyranosyl)-(1-6)-O-alpha-glucopyranosyl-(1-2)-alpha-glucopyr
methyl O-(2-acetamido-2-deoxy-beta-glucopyranosyl)-(1-6)-O-alpha-glucopyranosyl-(1-2)-alpha-glucopyr
Brand Name:
Vulcanchem
CAS No.:
130051-18-2
VCID:
VC0137767
InChI:
InChI=1S/C21H37NO16/c1-7(26)22-21(37-12-3-8(27)13(28)9(4-23)34-12)18(33)15(30)11(6-25)36-20(21,2)38-19-17(32)16(31)14(29)10(5-24)35-19/h8-19,23-25,27-33H,3-6H2,1-2H3,(H,22,26)/t8-,9-,10-,11-,12+,13+,14-,15-,16+,17-,18+,19-,20-,21-/m1/s1
SMILES:
CC(=O)NC1(C(C(C(OC1(C)OC2C(C(C(C(O2)CO)O)O)O)CO)O)O)OC3CC(C(C(O3)CO)O)O
Molecular Formula:
C21H37NO16
Molecular Weight:
559.5 g/mol
methyl O-(2-acetamido-2-deoxy-beta-glucopyranosyl)-(1-6)-O-alpha-glucopyranosyl-(1-2)-alpha-glucopyr
CAS No.: 130051-18-2
Main Products
VCID: VC0137767
Molecular Formula: C21H37NO16
Molecular Weight: 559.5 g/mol
| CAS No. | 130051-18-2 |
|---|---|
| Product Name | methyl O-(2-acetamido-2-deoxy-beta-glucopyranosyl)-(1-6)-O-alpha-glucopyranosyl-(1-2)-alpha-glucopyr |
| Molecular Formula | C21H37NO16 |
| Molecular Weight | 559.5 g/mol |
| IUPAC Name | N-[(2R,3R,4S,5S,6R)-3-[(2S,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)-2-methyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide |
| Standard InChI | InChI=1S/C21H37NO16/c1-7(26)22-21(37-12-3-8(27)13(28)9(4-23)34-12)18(33)15(30)11(6-25)36-20(21,2)38-19-17(32)16(31)14(29)10(5-24)35-19/h8-19,23-25,27-33H,3-6H2,1-2H3,(H,22,26)/t8-,9-,10-,11-,12+,13+,14-,15-,16+,17-,18+,19-,20-,21-/m1/s1 |
| Standard InChIKey | DUQPCGIDWOLMJT-XGQRAZMRSA-N |
| Isomeric SMILES | CC(=O)N[C@]1([C@H]([C@@H]([C@H](O[C@]1(C)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)CO)O)O)O[C@H]3C[C@H]([C@@H]([C@H](O3)CO)O)O |
| SMILES | CC(=O)NC1(C(C(C(OC1(C)OC2C(C(C(C(O2)CO)O)O)O)CO)O)O)OC3CC(C(C(O3)CO)O)O |
| Canonical SMILES | CC(=O)NC1(C(C(C(OC1(C)OC2C(C(C(C(O2)CO)O)O)O)CO)O)O)OC3CC(C(C(O3)CO)O)O |
| Synonyms | m-Ac-dGlu-Glu-Glu methyl O-(2-acetamido-2-deoxy-beta-glucopyranosyl)-(1-6)-O-alpha-glucopyranosyl-(1-2)-alpha-glucopyranoside |
| PubChem Compound | 195644 |
| Last Modified | Nov 11 2021 |
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